Cas no 1193104-83-4 (9,9-Di(p-tolyl)fluorene-2-boronic Acid)
9,9-Di(p-tolyl)fluorene-2-boronic Acid is a high-purity boronic acid derivative featuring a rigid fluorene core substituted with two p-tolyl groups at the 9-position. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of advanced conjugated polymers, organic semiconductors, and optoelectronic materials. Its structural design enhances thermal stability and solubility in common organic solvents, facilitating efficient reaction conditions. The boronic acid functional group at the 2-position ensures high reactivity and selectivity in palladium-catalyzed coupling processes. This compound is particularly valuable in materials science for constructing π-extended systems with tailored electronic properties, making it essential for OLEDs, OFETs, and other organic electronic applications.
1193104-83-4 structure
Product Name:9,9-Di(p-tolyl)fluorene-2-boronic Acid
CAS No:1193104-83-4
MF:C27H23BO2
MW:390.281327486038
MDL:MFCD23115730
CID:1089677
PubChem ID:354335552
Update Time:2025-07-02
9,9-Di(p-tolyl)fluorene-2-boronic Acid Chemical and Physical Properties
Names and Identifiers
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- (9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid
- 9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride)
- [9,9-bis(4-methylphenyl)fluoren-2-yl]boronic acid
- 9,9-dip-tolyl-9H-fluoren-2-ylboronic acid
- 2-BATolF
- B-[9,9-Bis(4-methylphenyl)-9H-fluoren-2-yl]boron
- 9,9-Di(p-tolyl)fluorene-2-boronic Acid
-
- MDL: MFCD23115730
- Inchi: 1S/C27H23BO2/c1-18-7-11-20(12-8-18)27(21-13-9-19(2)10-14-21)25-6-4-3-5-23(25)24-16-15-22(28(29)30)17-26(24)27/h3-17,29-30H,1-2H3
- InChI Key: USGCGOMFCOSGCZ-UHFFFAOYSA-N
- SMILES: OB(C1=CC=C2C3C=CC=CC=3C(C3C=CC(C)=CC=3)(C3C=CC(C)=CC=3)C2=C1)O
Computed Properties
- Exact Mass: 389.18279
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
Experimental Properties
- Density: 1.24
- PSA: 40.46
9,9-Di(p-tolyl)fluorene-2-boronic Acid Security Information
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Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
9,9-Di(p-tolyl)fluorene-2-boronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019138830-1g |
(9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid |
1193104-83-4 | 95% | 1g |
$910.00 | 2023-09-04 | |
| Chemenu | CM136106-1g |
(9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid |
1193104-83-4 | 95 % | 1g |
$893 | 2021-08-05 | |
| TRC | D495020-2.5mg |
9,9-Di(p-tolyl)fluorene-2-boronic Acid |
1193104-83-4 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D495020-5mg |
9,9-Di(p-tolyl)fluorene-2-boronic Acid |
1193104-83-4 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D495020-25mg |
9,9-Di(p-tolyl)fluorene-2-boronic Acid |
1193104-83-4 | 25mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D871482-50mg |
9,9-Di(p-tolyl)fluorene-2-boronic Acid |
1193104-83-4 | 98%, | 50mg |
¥513.00 | 2022-01-12 | |
| Chemenu | CM136106-1g |
(9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid |
1193104-83-4 | 95%+ | 1g |
$893 | 2022-09-04 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4642-200MG |
9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride) |
1193104-83-4 | >98.0%(HPLC) | 200mg |
¥1035.00 | 2024-04-18 | |
| abcr | AB505974-200 mg |
9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride); . |
1193104-83-4 | 200mg |
€170.10 | 2023-06-15 | ||
| eNovation Chemicals LLC | Y1255094-250mg |
Boronic acid, B-[9,9-bis(4-methylphenyl)-9H-fluoren-2-yl]- |
1193104-83-4 | 97% | 250mg |
$235 | 2024-07-28 |
9,9-Di(p-tolyl)fluorene-2-boronic Acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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